Cas no 1119449-68-1 (3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid)

• Product Name: 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid
• CAS No: 1119449-68-1
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• MDL: MFCD12026877
• CID: 4572229
• Update Time: 2025-06-09

3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(phenoxymethyl)[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 1,2,4-Triazolo[4,3-a]pyridine-6-carboxylic acid, 3-(phenoxymethyl)-
• 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid

• MDL： MFCD12026877
• Inchi： 1S/C14H11N3O3/c18-14(19)10-6-7-12-15-16-13(17(12)8-10)9-20-11-4-2-1-3-5-11/h1-8H,9H2,(H,18,19)
• InChI Key： UNYAJGRKERXSRL-UHFFFAOYSA-N
• SMILES： C12=NN=C(COC3=CC=CC=C3)N1C=C(C(O)=O)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid

3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid, identified by the CAS number 1119449-68-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and structural versatility. The molecule's structure features a triazolopyridine ring system fused with a phenoxymethyl group and a carboxylic acid moiety, making it a prime candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid. Researchers have employed innovative methodologies such as click chemistry and transition-metal-catalyzed reactions to optimize its synthesis. These techniques not only enhance the yield but also improve the purity of the compound, which is critical for its application in sensitive fields like pharmacology.

The structural uniqueness of this compound lies in its triazolopyridine core. This heterocyclic system is known for its aromatic stability and ability to participate in various chemical interactions. The phenoxymethyl group attached at the 3-position introduces additional electronic effects and enhances the molecule's solubility in organic solvents. Meanwhile, the carboxylic acid group at the 6-position provides opportunities for further functionalization through esterification or amidation reactions.

In terms of biological activity, studies have shown that 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid exhibits promising anti-inflammatory and antioxidant properties. These findings suggest its potential as a lead compound in the development of novel therapeutic agents. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for research in enzymology and drug design.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. Additionally, molecular docking studies have revealed potential binding modes with target proteins, further highlighting its suitability for drug discovery.

From an industrial perspective, the synthesis of 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid is scalable and amenable to large-scale production. Its stability under various reaction conditions makes it an attractive candidate for use in pharmaceutical intermediates and specialty chemicals.

In conclusion, 3-(Phenoxymethyl)1,2,4triazolo4,3-apyridine-6-carboxylic Acid (CAS No. 1119449-68-1) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and promising biological activity position it as a valuable asset in both academic research and industrial development.